Cas no 161886-60-8 ((S)-Carnitine Mesylate, Mesylate Salt)

• Product Name: (S)-Carnitine Mesylate, Mesylate Salt
• CAS No: 161886-60-8
• MF: C₉H₂₁NO₈S₂
• MW: 335.394941091537
• CID: 904617
• PubChem ID: 11035037
• Update Time: 2025-05-21

(S)-Carnitine Mesylate, Mesylate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-CARNITINE MESYLATE, MESLATE SALT
• (S)-3-Carboxy-N,N,N-triMethyl-2-[(Methylsulfonyl)oxy]-1-propanaMiniuM Methanesulfonate
• LogP
• (S)-Carnitine Mesylate, Mesylate Salt
• J-009873
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(methylsulfonyl)oxy]-, (S)-, methanesulfonate (9CI)
• (S)-3-Carboxy-N,N,N-trimethyl-2-((methylsulfonyl)oxy)propan-1-aminium methanesulfonate
• 161886-60-8

• Inchi： 1S/C8H17NO5S.CH4O3S/c1-9(2,3)6-7(5-8(10)11)14-15(4,12)13;1-5(2,3)4/h7H,5-6H2,1-4H3;1H3,(H,2,3,4)/t7-;/m0./s1
• InChI Key： NURDQAJCZPLSCD-FJXQXJEOSA-N
• SMILES： S(C)(=O)(=O)O[C@@H](CC(=O)O)C[N+](C)(C)C.S(C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 335.07093
• Monoisotopic Mass: 335.07085898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Melting Point: 148-150°C dec.
• Solubility: Methanol, Water
• PSA: 137.87

(S)-Carnitine Mesylate, Mesylate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on (S)-Carnitine Mesylate, Mesylate Salt

Introduction to (S)-Carnitine Mesylate: A Comprehensive Overview

Carnitine Mesylate, also known as L-Carnitine Mesylate, is a bioactive compound with the CAS number 161886-60-8. This compound is a derivative of L-Carnitine, a naturally occurring amino acid that plays a crucial role in energy metabolism and cellular function. The mesylate form of carnitine is particularly notable for its enhanced bioavailability and stability, making it a popular choice in dietary supplements, pharmaceuticals, and cosmetic products. In this article, we will delve into the latest research findings, applications, and significance of (S)-Carnitine Mesylate in various industries.

The chemical structure of (S)-Carnitine Mesylate consists of an L-Carnitine molecule attached to a mesyl group (-SO3H). This modification not only improves the compound's solubility but also enhances its absorption when ingested. Recent studies have highlighted the importance of carnitine in maintaining cellular energy homeostasis, particularly in high-energy-demanding tissues such as skeletal muscle, heart, and brain. The mesylate salt form ensures that the compound remains stable under various storage conditions, which is critical for its use in commercial products.

One of the most significant areas of research on (S)-Carnitine Mesylate involves its role in energy metabolism. Studies have shown that carnitine facilitates the transport of fatty acids into mitochondria, where they are oxidized to produce ATP. This process is essential for sustained energy production during prolonged physical activity. Additionally, emerging evidence suggests that (S)-Carnitine Mesylate may play a protective role against oxidative stress, further enhancing its potential as a nutraceutical ingredient.

In the field of sports nutrition, (S)-Carnitine Mesylate has gained popularity as a performance-enhancing supplement. Athletes and fitness enthusiasts often consume this compound to improve endurance, reduce fatigue, and promote fat loss. Recent clinical trials have demonstrated that regular supplementation with (S)-Carnitine Mesylate can lead to significant improvements in exercise performance and recovery times. These findings underscore its growing demand in the sports nutrition market.

Beyond sports nutrition, (S)-Carnitine Mesylate has also found applications in skincare and cosmetics. Its ability to enhance cellular energy production makes it an effective ingredient in anti-aging products. Research indicates that topical application of this compound can improve skin elasticity and reduce the appearance of fine lines and wrinkles. Moreover, its antioxidant properties help protect the skin from environmental stressors, making it a valuable addition to premium skincare formulations.

The global market for (S)-Carnitine Mesylate is experiencing steady growth due to increasing health consciousness and the rising demand for functional foods and supplements. According to recent market analyses, the compound's demand is expected to grow at a compound annual growth rate (CAGR) of over 5% over the next five years. This growth is driven by its versatility across multiple industries and its proven efficacy in improving human health and well-being.

From a regulatory perspective, (S)-Carnitine Mesylate is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA). However, like all dietary supplements, it should be consumed within recommended dosage limits to avoid potential side effects such as gastrointestinal discomfort or an upset stomach.

In conclusion, (S)-Carnitine Mesylate stands out as a versatile and innovative compound with wide-ranging applications across healthcare, sports nutrition, and cosmetics. Its enhanced bioavailability and proven efficacy make it an essential ingredient for modern consumers seeking natural solutions for improving their health and appearance. As research continues to uncover new benefits of this compound, its role in various industries is likely to expand further.